Cas no 2229225-60-7 (O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine)

• Product Name: O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine
• CAS No: 2229225-60-7
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 6029739
• PubChem ID: 165646353
• Update Time: 2025-10-28

O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine
• EN300-1942289
• O-{1-[4-chloro-2-(trifluoromethyl)phenyl]ethyl}hydroxylamine
• 2229225-60-7

• Inchi： 1S/C9H9ClF3NO/c1-5(15-14)7-3-2-6(10)4-8(7)9(11,12)13/h2-5H,14H2,1H3
• InChI Key： UVFZIGCBOHZBNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C(C)ON

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine

Comprehensive Overview of O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine (CAS No. 2229225-60-7)

O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine (CAS No. 2229225-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a hydroxylamine functional group attached to a chloro-trifluoromethylphenyl backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing trifluoromethyl group and chloro-substituted aromatic ring contribute to enhanced binding affinity and metabolic stability.

In recent years, the demand for trifluoromethylated compounds like CAS No. 2229225-60-7 has surged, driven by their prominence in the development of small-molecule therapeutics and crop protection agents. A trending topic in the scientific community revolves around the role of fluorinated building blocks in improving drug efficacy, a subject frequently searched in academic databases and AI-driven platforms. This compound’s structural motif aligns with the growing focus on precision chemistry, where subtle modifications can drastically alter biological activity.

The synthesis of O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its CAS No. 2229225-60-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Laboratories emphasize the importance of regioselective functionalization to ensure the compound’s consistency, a topic often queried in chemical synthesis forums and patent literature.

Beyond pharmaceuticals, this compound’s agrochemical potential is another hotly debated subject. The chloro-trifluoromethylphenyl moiety is known to enhance pesticidal activity, making it a candidate for next-generation sustainable crop solutions. Environmental concerns and regulatory shifts toward greener chemistry have spurred interest in such derivatives, as evidenced by search trends linking fluorinated pesticides with reduced ecological impact.

Analytical characterization of CAS No. 2229225-60-7 relies on advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently discussed in research publications and QA/QC protocols, addressing common user queries about compound verification. The compound’s stability under various conditions is another focal point, particularly for industrial-scale applications requiring long-term storage.

In summary, O-{1-4-chloro-2-(trifluoromethyl)phenylethyl}hydroxylamine represents a convergence of medicinal chemistry and materials science, with its CAS No. 2229225-60-7 serving as a gateway to innovative research. Its relevance to drug design, agrochemical development, and environmental sustainability ensures its continued prominence in scientific discourse.